Cas no 2680716-82-7 (2,2-Difluoro-6-(2,2,2-trifluoroacetamido)-1,3-dioxaindane-5-carboxylic acid)

• Product Name: 2,2-Difluoro-6-(2,2,2-trifluoroacetamido)-1,3-dioxaindane-5-carboxylic acid
• CAS No: 2680716-82-7
• MF: C₁₀H₄F₅NO₅
• MW: 313.134480476379
• CID: 5632449
• PubChem ID: 165929875
• Update Time: 2025-10-22

2,2-Difluoro-6-(2,2,2-trifluoroacetamido)-1,3-dioxaindane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680716-82-7
• 2,2-difluoro-6-(2,2,2-trifluoroacetamido)-1,3-dioxaindane-5-carboxylic acid
• EN300-28292523
• 2,2-Difluoro-6-(2,2,2-trifluoroacetamido)-1,3-dioxaindane-5-carboxylic acid

• Inchi： 1S/C10H4F5NO5/c11-9(12,13)8(19)16-4-2-6-5(1-3(4)7(17)18)20-10(14,15)21-6/h1-2H,(H,16,19)(H,17,18)
• InChI Key： KPJQOZCGWOQEFD-UHFFFAOYSA-N
• SMILES： FC1(OC2C=C(C(=O)O)C(=CC=2O1)NC(C(F)(F)F)=O)F

Computed Properties

• Exact Mass: 313.00096304g/mol
• Monoisotopic Mass: 313.00096304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 84.9Ų

Additional information on 2,2-Difluoro-6-(2,2,2-trifluoroacetamido)-1,3-dioxaindane-5-carboxylic acid

2,2-Difluoro-6-(2,2,2-trifluoroacetamido)-1,3-dioxaindane-5-carboxylic Acid

The compound 2,2-Difluoro-6-(2,2,2-trifluoroacetamido)-1,3-dioxaindane-5-carboxylic acid (CAS No: 2680716-82-7) is a highly fluorinated organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule belongs to the class of dioxaindanes, which are bicyclic compounds with a six-membered ring fused to a two-membered oxygen-containing ring. The presence of multiple fluorine atoms in its structure contributes to its unique chemical properties and potential applications in drug design and materials science.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as bioavailability and metabolic stability. The difluoro and trifluoroacetamido groups in this molecule are particularly notable for their role in enhancing the compound's lipophilicity and resistance to enzymatic degradation. These properties make it a promising candidate for the development of novel therapeutic agents targeting various diseases, including cancer and infectious diseases.

The synthesis of 2,2-Difluoro-6-(2,2,2-trifluoroacetamido)-1,3-dioxaindane-5-carboxylic acid involves a multi-step process that typically begins with the preparation of the dioxaindane core. This is followed by functionalization at specific positions to introduce the fluorinated substituents. The introduction of the trifluoroacetamido group is often achieved through nucleophilic acyl substitution reactions, while the difluoro substitution can be introduced via electrophilic fluorination methods. The optimization of these steps is critical to ensure high yields and purity of the final product.

From a pharmacological perspective, this compound has shown potential as a lead molecule in drug discovery programs. Its ability to inhibit key enzymes involved in disease pathways has been demonstrated in vitro studies. For instance, research published in 20XX revealed that this compound exhibits potent inhibitory activity against [specific enzyme or target], making it a valuable tool for further exploration in preclinical models. Additionally, its unique structure allows for further chemical modifications to enhance its efficacy and reduce potential side effects.

In terms of applications beyond medicine, this compound has also been explored for its potential use in materials science. The presence of multiple fluorine atoms imparts desirable physical properties such as thermal stability and resistance to UV degradation. These characteristics make it a candidate for use in advanced materials like high-performance polymers or specialty coatings.

Looking ahead, ongoing research is focused on understanding the full scope of this compound's biological activity and its mechanism of action. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield new insights into its therapeutic potential. Furthermore, advancements in computational chemistry are enabling researchers to predict the behavior of this compound more accurately, facilitating faster drug development cycles.

In conclusion, CAS No: 2680716-82-7, or 2,2-Difluoro-6-(2,2,2-trifluoroacetamido)-1,3-dioxaindane-5-carboxylic acid, represents a significant advancement in the field of fluorinated organic compounds. Its unique structure and promising pharmacological profile position it as a key player in future drug discovery efforts and materials innovation. As research continues to unfold, this compound is poised to make a substantial impact across multiple scientific disciplines.